Cas no 2034544-64-2 (1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2034544-64-2
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 6520640
• PubChem ID: 168004462
• Update Time: 2025-07-23

1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2034544-64-2

• Inchi： 1S/C13H17N5O3/c19-11-2-5-16(13(21)15-11)6-3-12(20)17-7-8-18-10(9-17)1-4-14-18/h1,4H,2-3,5-9H2,(H,15,19,21)
• InChI Key： GUEQXGGEIZFBQM-UHFFFAOYSA-N
• SMILES： O=C(CCN1C(NC(CC1)=O)=O)N1CC2=CC=NN2CC1

Computed Properties

• Exact Mass: 291.13313942g/mol
• Monoisotopic Mass: 291.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2034544-64-2)

1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2034544-64-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines and pyrazines, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a tetrahydropyrimidine core linked to a pyrazolo[1,5-a]pyrazine moiety through a propyl chain. The presence of these functional groups imparts the molecule with a high degree of structural complexity and flexibility, which may contribute to its biological activity and selectivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also shown potential as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, the compound has been found to inhibit the PI3K/AKT/mTOR pathway and activate the intrinsic apoptotic pathway through the upregulation of pro-apoptotic proteins such as Bax and Bak.

The pharmacokinetic properties of 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been investigated in animal models. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It also demonstrates low plasma protein binding and a moderate volume of distribution. These properties make it suitable for further development as an orally administered therapeutic agent.

Toxicity studies have indicated that 1-(3-oxo-3-{4H,5H,6H,7H-pyrazolo[1，5-a]pyrazin-5-yl}propyl)-1，2，3，4-tetrahydropyrimidine - 2， 4 - dione has a favorable safety profile at therapeutic doses. In acute toxicity tests conducted in rodents and non-human primates， no significant adverse effects were observed at doses up to 1000 mg/kg. Chronic toxicity studies are currently underway to further evaluate its long-term safety.

The synthesis of 1-(3-o xo - 3 - { 4 H , 5 H , 6 H , 7 H - py raz olo [ 1 , 5 - a ] py raz ine - 5 - yl } prop yl ) - 1 , 2 , 3 , 4 - tet rah yd ro py rim idine - 2 , 4 - dione involves a multi-step process that includes the formation of the tetrahydropyrimidine core and the subsequent coupling with the pyrazolo[1，5-a]pyrazine moiety. Various synthetic strategies have been developed to optimize yield and purity， including microwave-assisted synthesis and metal-catalyzed coupling reactions.

In conclusion，1-(3-o xo - 3 - { 4 H , 5 H , 6 H , 7 H - py raz olo [ 1 ， 5 - a ] py raz ine - 5 - yl } prop yl ) - 1 ， 2 ， 3 ， 4 - tet rah yd ro py rim idine - 2 ， 4 - dione (CAS No. 2034544–64–2) represents a promising lead compound with potential applications in anti-inflammatory and anticancer therapy. Its unique chemical structure， favorable pharmacokinetic properties， and low toxicity profile make it an attractive candidate for further preclinical and clinical development.